Cas no 21994-40-1 (4-azidobutanenitrile)

4-Azidobutanenitrile is a versatile organic compound characterized by its azido and nitrile functional groups, making it a valuable intermediate in synthetic chemistry. The presence of the azide group enables applications in click chemistry, particularly in Huisgen cycloaddition reactions, facilitating the synthesis of triazole derivatives. Its nitrile moiety offers additional reactivity for further functionalization, including hydrolysis or reduction. This compound is particularly useful in pharmaceutical and materials science research, where its bifunctional reactivity supports the development of complex molecular architectures. Careful handling is advised due to the potential instability of azide-containing compounds under certain conditions.

4-azidobutanenitrile structure

Product Name:4-azidobutanenitrile

CAS No:21994-40-1

MF:C₄H₆N₄

MW:110.11723947525

CID:287147

PubChem ID:3975474

Update Time:2025-06-07

4-azidobutanenitrile Chemical and Physical Properties

Names and Identifiers

- Butanenitrile, 4-azido-
- 4-azidobutanenitrile
- DTXSID60398334
- AKOS010633574
- NSC137895
- SCHEMBL15229267
- NSC-137895
- EN300-111967
- 21994-40-1
- Inchi： 1S/C4H6N4/c5-3-1-2-4-7-8-6/h1-2,4H2
- InChI Key： SBIAREQXQLOOAR-UHFFFAOYSA-N
- SMILES： N(CCCC#N)=[N+]=[N-]

Computed Properties

Exact Mass: 110.059246208g/mol
Monoisotopic Mass: 110.059246208g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 8
Rotatable Bond Count: 3
Complexity: 135
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.2
Topological Polar Surface Area: 38.2Å²

4-azidobutanenitrile Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

4-azidobutanenitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	B408120-25mg	4-azidobutanenitrile	21994-40-1		25mg	$ 50.00	2022-06-07
TRC	B408120-50mg	4-azidobutanenitrile	21994-40-1		50mg	$ 95.00	2022-06-07
TRC	B408120-250mg	4-azidobutanenitrile	21994-40-1		250mg	$ 320.00	2022-06-07
Enamine	EN300-111967-0.05g	4-azidobutanenitrile	21994-40-1	95%	0.05g	$69.0	2023-10-27
Enamine	EN300-111967-0.1g	4-azidobutanenitrile	21994-40-1	95%	0.1g	$105.0	2023-10-27
Enamine	EN300-111967-0.25g	4-azidobutanenitrile	21994-40-1	95%	0.25g	$149.0	2023-10-27
Enamine	EN300-111967-0.5g	4-azidobutanenitrile	21994-40-1	95%	0.5g	$284.0	2023-10-27
Enamine	EN300-111967-1.0g	4-azidobutanenitrile	21994-40-1	95%	1g	$385.0	2023-06-09
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Enamine	EN300-111967-5.0g	4-azidobutanenitrile	21994-40-1	95%	5g	$1115.0	2023-06-09